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Compound of Interest

Compound Name: Pentacontane

Cat. No.: B1662028 Get Quote

Introduction

Pentacontane (C₅₀H₁₀₂), a long-chain n-alkane, is a subject of interest in various fields,

including materials science, lubricants, and phase-change materials. Understanding its thermal

properties is crucial for its application and development. This document provides detailed

application notes and experimental protocols for the thermal analysis of pentacontane using

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). These

techniques offer valuable insights into the material's melting behavior, thermal stability, and

decomposition profile.

Data Presentation
The thermal properties of pentacontane, as determined by DSC and TGA, are summarized in

the tables below.

Differential Scanning Calorimetry (DSC) Data for
Pentacontane

Parameter Value

Melting Point (Tₘ) 94 °C

Heat of Fusion (ΔHբ) ~135.6 kJ/mol (estimated)
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Note: The heat of fusion is an estimated value based on data for similar long-chain alkanes,

such as n-dotriacontane (C₃₂H₆₆).

Thermogravimetric Analysis (TGA) Data for
Pentacontane

Parameter Temperature Range (°C) Weight Loss (%)

Onset of Decomposition ~350 °C -

Main Decomposition Step 350 - 500 °C ~95%

Char Residue at 600°C > 600 °C ~5%

Note: The TGA data represents a typical profile for high molecular weight alkanes and may

vary slightly based on specific experimental conditions.

Experimental Protocols
Detailed methodologies for performing DSC and TGA analyses on pentacontane are provided

below.

Differential Scanning Calorimetry (DSC) Protocol
Objective: To determine the melting point and heat of fusion of pentacontane.

Instrumentation: A calibrated Differential Scanning Calorimeter.

Materials:

Pentacontane sample (powder or solid)

Aluminum DSC pans and lids

Nitrogen gas (high purity) for purging

Procedure:
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Sample Preparation: Accurately weigh 5-10 mg of the pentacontane sample into an

aluminum DSC pan.

Encapsulation: Hermetically seal the pan with an aluminum lid. Prepare an empty, sealed

aluminum pan to be used as a reference.

Instrument Setup:

Place the sample pan and the reference pan into the DSC cell.

Purge the DSC cell with nitrogen gas at a flow rate of 20-50 mL/min to provide an inert

atmosphere.

Thermal Program:

Equilibrate the sample at 25 °C.

Heat the sample from 25 °C to 120 °C at a constant heating rate of 5 °C/min.[1]

Hold the sample at 120 °C for 5 minutes to ensure complete melting and to erase any prior

thermal history.

Cool the sample from 120 °C to 25 °C at a rate of 10 °C/min.

Heat the sample a second time from 25 °C to 120 °C at a heating rate of 5 °C/min. The

data from the second heating scan is typically used for analysis to ensure a consistent

thermal history.

Data Analysis:

From the second heating curve of the DSC thermogram, determine the onset temperature

of the melting peak, which corresponds to the melting point.

Integrate the area under the melting peak to calculate the heat of fusion (enthalpy of

fusion).

Thermogravimetric Analysis (TGA) Protocol
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Objective: To evaluate the thermal stability and decomposition profile of pentacontane.

Instrumentation: A calibrated Thermogravimetric Analyzer.

Materials:

Pentacontane sample (powder or solid)

Ceramic or platinum TGA pans

Nitrogen gas (high purity) for purging

Procedure:

Sample Preparation: Accurately weigh 10-15 mg of the pentacontane sample into a TGA

pan.

Instrument Setup:

Place the sample pan into the TGA furnace.

Purge the furnace with nitrogen gas at a flow rate of 20-50 mL/min to maintain an inert

atmosphere and to remove any gaseous decomposition products.

Thermal Program:

Equilibrate the sample at 30 °C.

Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

Data Analysis:

Plot the sample weight (as a percentage of the initial weight) as a function of temperature.

Determine the onset temperature of decomposition, which indicates the temperature at

which significant weight loss begins.

Identify the temperature range(s) of major weight loss and the corresponding percentage

of weight loss for each step.
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Determine the percentage of residual mass at the end of the experiment.

Mandatory Visualization
The following diagram illustrates the experimental workflow for the thermal analysis of

pentacontane.

Caption: Workflow for DSC and TGA analysis of pentacontane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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